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Compound of Interest

Compound Name: Cyclopropanesulfonyl chloride

Cat. No.: B164270 Get Quote

Safe Handling and Disposal of
Cyclopropanesulfonyl Chloride
For Immediate Reference: This document provides crucial safety protocols for the handling,

use, and disposal of Cyclopropanesulfonyl chloride in a laboratory setting. Adherence to

these guidelines is essential for ensuring personnel safety and regulatory compliance.

Cyclopropanesulfonyl chloride is a corrosive and moisture-sensitive liquid that requires

stringent safety measures to prevent severe skin burns, eye damage, and respiratory irritation.

[1] Its reactivity with water can lead to the release of toxic and corrosive gases.[2] This guide

outlines the necessary personal protective equipment (PPE), operational procedures, and

disposal plans for researchers, scientists, and drug development professionals.

Chemical Hazard and Property Overview
A summary of the key hazards and physical properties of Cyclopropanesulfonyl chloride is

provided below for quick reference.

Table 1: Hazard Summary
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Hazard
Classification

GHS Pictogram Signal Word Hazard Statements

Skin

Corrosion/Irritation,

Category 1B

alt text Danger

H314: Causes severe

skin burns and eye

damage. H290: May

be corrosive to

metals.[1]

Table 2: Physical and Chemical Properties

Property Value

Appearance Colorless to light yellow liquid[1]

Molecular Formula C₃H₅ClO₂S

Molecular Weight 140.59 g/mol

Density 1.38 g/mL at 25 °C

Boiling Point 60 °C / 2 mmHg[1]

Flash Point 96 °C (204.8 °F) - closed cup

Storage Temperature 2-8 °C[1]

Reactivity

Moisture sensitive; reacts violently with water.[1]

Incompatible with strong oxidizing agents, water,

amines, and strong bases.[2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. The following equipment must

be worn at all times when handling Cyclopropanesulfonyl chloride.

Eye and Face Protection: Wear tightly fitting safety goggles conforming to NIOSH (US) or

EN166 (EU) standards.[1][3] An 8-inch minimum faceshield is also required to protect

against splashes.[1]
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Skin Protection:

Gloves: Chemical-resistant gloves (e.g., butyl rubber, Viton®) must be worn. Inspect

gloves for any signs of degradation or perforation before use.

Protective Clothing: A flame-retardant lab coat and additional chemical-resistant apron are

required.[1][3] All skin surfaces should be covered.

Respiratory Protection: All handling of Cyclopropanesulfonyl chloride must be conducted

within a certified chemical fume hood to avoid inhalation of vapors or mists.[2] If there is a

potential for exposure outside of a fume hood (e.g., large spills), a NIOSH/MSHA-approved

respirator with an appropriate cartridge for acid gases and organic vapors is necessary.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.chemicalbook.com/msds/cyclopropanesulfonyl-chloride.htm
https://wap.guidechem.com/msds/139631-62-2.html
https://www.benchchem.com/product/b164270?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH29107&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH29107&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b164270?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hierarchy of Controls

Required PPE for Cyclopropanesulfonyl Chloride

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(e.g., SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)

Face Shield & Goggles

Protects Eyes/Face

Chemical-Resistant Gloves

Protects Hands/Skin

Lab Coat & Apron

Protects Body/Skin

Respirator (If needed)

Protects Respiratory System

Step 1: Preparation
- Review SDS

- Check Fume Hood
- Don PPE

Step 2: Handling
- Work in Fume Hood
- Avoid Incompatibles

- Controlled Dispensing

Step 3: Post-Handling
- Secure Storage
- Decontaminate

- Doff PPE

Step 4: Disposal
- Segregate Waste
- Label Correctly
- Arrange Pickup

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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